Cas no 174671-92-2 (5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol)

• Product Name: 5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
• CAS No: 174671-92-2
• MF: C₈H₉BO₃
• MW: 163.966262578964
• MDL: MFCD10699480
• CID: 1360179
• PubChem ID: 11846117
• Update Time: 2025-06-07

5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 1,3-dihydro-1-hydroxy-5-methoxy-
• 1-hydroxy-5-methoxy-3H-2,1-benzoxaborole
• 5-METHOXYBENZO[C][1,2]OXABOROL-1(3H)-OL
• 1,3-dihydro-5-methoxy-1-hydroxy-2,1-benzoxaborole
• 5-methoxy-1,3-dihydro-2,1-benzoxaborol-1-ol
• TQP1556
• 5-Methoxy-3H-benzo[c][1,2]oxaborol-1-ol
• 1,3-dihydro-1-hydroxy-5-methoxy-2,1-benzoxaborole
• DA-43514
• 174671-92-2
• SCHEMBL500087
• EN300-262845
• CS-0078596
• Z1198279536
• MFCD10699480
• AKOS006303925
• F53636
• XBCBZHBKJDEYCI-UHFFFAOYSA-N
• CHEMBL211300
• DTXSID80474361

• MDL： MFCD10699480
• Inchi： 1S/C8H9BO3/c1-11-7-2-3-8-6(4-7)5-12-9(8)10/h2-4,10H,5H2,1H3
• InChI Key： XBCBZHBKJDEYCI-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2C1)OC)O

Computed Properties

• Exact Mass: 163.06807
• Monoisotopic Mass: 164.0644743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7

Experimental Properties

• PSA: 38.69
• LogP: -0.08710